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Compound of Interest

Compound Name:
Methyl 7,15-

dihydroxydehydroabietate

Cat. No.: B15594878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the safe handling and storage of Methyl 7,15-
dihydroxydehydroabietate (CAS No: 155205-65-5). The information herein is compiled from

available safety data sheets and general laboratory best practices.

Chemical and Physical Properties
While detailed experimental data for Methyl 7,15-dihydroxydehydroabietate is not widely

published, the following information is based on available safety data sheets. Researchers

should verify these properties through their own experimental analysis.
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Property Data Source

CAS Number 155205-65-5 [1][2][3][4][5]

IUPAC Name

Methyl (7α)-7,15-

dihydroxyabieta-8,11,13-trien-

18-oate

[3]

Synonyms
Methyl 7,15-

dihydroxydehydroabietate
[1][2][4]

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H332: Harmful if inhaled.

[1]

Appearance Not specified (likely a solid)

Solubility

No data available. It is

recommended to perform

solubility tests in common

laboratory solvents (e.g.,

DMSO, ethanol, methanol).

[4]

Stability

No specific stability data

available. Stable under

recommended storage

conditions.

Safety and Handling
2.1 Personal Protective Equipment (PPE)

Due to the hazardous nature of this compound, appropriate personal protective equipment

must be worn at all times.
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PPE Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[3]

Skin Protection

Wear protective gloves and impervious clothing.

[3][6] Remove and thoroughly wash any

contaminated clothing before reuse.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[3]

Handle in a well-ventilated area or a fume hood.

[1][3][6]

2.2 Handling Protocol

Preparation: Before handling, ensure that an appropriate eyewash station and safety shower

are readily accessible.

Work Area: Conduct all handling of Methyl 7,15-dihydroxydehydroabietate within a

certified chemical fume hood to minimize inhalation exposure.[1]

Dispensing:

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools.

Prevent fire caused by electrostatic discharge.[6]

Hygiene:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled or

stored.[1]
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Spills: In case of a spill, wear appropriate PPE, contain the spill, and clean up using an

appropriate absorbent material. Dispose of the waste in a sealed container according to

institutional and local regulations.

Storage
Proper storage is crucial to maintain the integrity and stability of Methyl 7,15-
dihydroxydehydroabietate.

Condition Recommendation

Temperature
Store in a dry, cool, and well-ventilated place.[3]

[6]

Container Keep the container tightly closed.[3][6]

Incompatibilities Avoid strong oxidizing agents.

First Aid Measures
In case of exposure, follow these first-aid procedures immediately.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water.[3] If skin irritation occurs, get medical

advice/attention.[1]

Eye Contact

Rinse with pure water for at least 15 minutes,

holding the eyelids open.[3] Remove contact

lenses if present and easy to do. Continue

rinsing.[1] Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Experimental Protocols
As no specific experimental protocols for Methyl 7,15-dihydroxydehydroabietate were found

in the public domain, a general protocol for preparing a stock solution for in vitro assays is

provided below. Researchers should adapt this protocol based on their specific experimental

needs and determined solubility.

Protocol: Preparation of a Stock Solution

Objective: To prepare a concentrated stock solution of Methyl 7,15-
dihydroxydehydroabietate for use in biological assays.

Materials:

Methyl 7,15-dihydroxydehydroabietate powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

1. Equilibrate the container of Methyl 7,15-dihydroxydehydroabietate to room temperature

before opening.

2. In a chemical fume hood, weigh out the desired amount of the compound into a sterile

microcentrifuge tube.

3. Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

4. Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath may be required, but stability to heat should be pre-determined.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C or -80°C for long-term storage. The stability of the

compound in solution should be experimentally determined.
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Figure 1: General Workflow for Handling and Storage
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Caption: General workflow for safe handling and storage of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15594878?utm_src=pdf-custom-synthesis
https://staging.keyorganics.net/app/uploads/sds/FS-10422_SDS.pdf
https://www.biocrick.com/Cordifolioside-A-BCN8224.html
https://www.biocrick.com/Cordifolioside-A-BCN8224.html
https://www.echemi.com/sds/methyl-7-15-dihydroxydehydroabietate-pd180521107596.html
https://www.medchemexpress.com/methyl-7-15-dihydroxydehydroabietate.html?locale=ko-KR
https://m.chemicalbook.com/ProductChemicalPropertiesCB62519856_EN.htm
https://www.echemi.com/sds/methyldehydroabietate-pid_Seven8159.html
https://www.benchchem.com/product/b15594878#handling-and-storage-of-methyl-7-15-dihydroxydehydroabietate
https://www.benchchem.com/product/b15594878#handling-and-storage-of-methyl-7-15-dihydroxydehydroabietate
https://www.benchchem.com/product/b15594878#handling-and-storage-of-methyl-7-15-dihydroxydehydroabietate
https://www.benchchem.com/product/b15594878#handling-and-storage-of-methyl-7-15-dihydroxydehydroabietate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15594878?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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